Cas no 2227818-62-2 (rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227818-62-2
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5928292
• PubChem ID: 165506743
• Update Time: 2025-05-20

rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1296301
• 2227818-62-2

• Inchi： 1S/C11H11FO2/c1-6-2-3-10(12)8(4-6)7-5-9(7)11(13)14/h2-4,7,9H,5H2,1H3,(H,13,14)/t7-,9+/m0/s1
• InChI Key： ILTUVBFOEILRQL-IONNQARKSA-N
• SMILES： FC1=CC=C(C)C=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227818-62-2)

Rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227818-62-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring and a fluorinated aromatic substituent, which contribute to its potential biological activities and applications.

The cyclopropane ring in rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid is a key structural element that imparts rigidity and conformational constraints to the molecule. These properties are crucial for modulating the compound's interactions with biological targets, such as enzymes and receptors. The presence of the fluorine atom on the aromatic ring further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

In addition to its neuroprotective properties, rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, thereby ameliorating inflammation and associated symptoms.

The chiral nature of rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid is another important aspect to consider in its biological evaluation. Chiral compounds often exhibit different pharmacological profiles depending on their enantiomeric forms. Therefore, enantioselective synthesis and evaluation of individual enantiomers are essential for optimizing the therapeutic potential of this compound. Recent advancements in asymmetric synthesis techniques have facilitated the preparation of enantiomerically pure forms of (1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid, enabling more detailed studies on their biological activities.

The pharmacokinetic properties of rac-(1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid have also been extensively studied. The compound has been shown to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake and distribution to target tissues. Moreover, the presence of the fluorine atom enhances metabolic stability, reducing the risk of rapid degradation and increasing the compound's half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid in various therapeutic indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (1R,2R)-2-(2-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227818-62-2) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its therapeutic potential, making it a valuable addition to the arsenal of medicinal chemists and pharmaceutical researchers.